Cas no 1261546-95-5 (2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261546-95-5
• MF: C₁₄H₈F₆
• MW: 290.203744888306
• CID: 4999808
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6/c15-11-3-1-2-10(12(11)13(16)17)8-4-6-9(7-5-8)14(18,19)20/h1-7,13H
• InChI Key： XXCCMUOODPZLBS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(F)F)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl

Introduction to 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261546-95-5)

2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261546-95-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoromethyl, fluoro, and trifluoromethyl groups, which contribute to its distinct chemical and biological properties. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of compounds, while the fluoro and trifluoromethyl groups can significantly influence the compound's electronic properties and binding affinity to biological targets. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl in the context of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a scaffold for the development of potent inhibitors of specific enzymes involved in various diseases. The researchers found that derivatives of this compound exhibited high selectivity and efficacy, making them promising candidates for further preclinical and clinical evaluation.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the pharmacokinetic properties of 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl and its derivatives. The results showed that these compounds exhibited favorable pharmacokinetic profiles, including good oral bioavailability and low clearance rates, which are crucial for their potential use as therapeutic agents.

The structural complexity of 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl also makes it an interesting subject for synthetic chemistry research. Chemists have developed various synthetic routes to access this compound efficiently, with some methods focusing on transition-metal-catalyzed cross-coupling reactions and others utilizing organocatalytic approaches. These synthetic strategies not only facilitate the large-scale production of the compound but also enable the synthesis of structurally diverse derivatives for further optimization.

In addition to its potential as a therapeutic agent, 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl has been explored for its applications in materials science. Its unique electronic properties make it suitable for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that incorporating this compound into these devices can enhance their performance by improving charge transport and stability.

The environmental impact of 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl is another area of active research. Studies have shown that while the compound itself is stable and does not pose significant environmental risks under normal conditions, its degradation products need to be carefully monitored to ensure they do not have adverse effects on ecosystems. This aspect is particularly important as the compound gains more widespread use in various applications.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261546-95-5) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.